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Compound of Interest

Compound Name: Methyl 11,14,17-eicosatrienoate

Cat. No.: B1239288

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, step-by-step information for the proper disposal of
Methyl 11,14,17-eicosatrienoate, a polyunsaturated fatty acid methyl ester.

While specific hazard information for Methyl 11,14,17-eicosatrienoate is limited, it is generally
not classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1] However, it is imperative to handle all laboratory
chemicals with care and to follow established institutional and regulatory guidelines for waste
disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety glasses or goggles
e Lab coat
o Chemically resistant gloves (nitrile or neoprene recommended)

Work in a well-ventilated area, such as a chemical fume hood, to minimize the potential for
inhalation of any vapors.
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Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Methyl
11,14,17-eicosatrienoate is not readily available, the following table summarizes known
physical and chemical properties.

Property Value Source
Molecular Formula C21H3602 Larodan
Molecular Weight 320.51 g/mol Larodan
Physical State Liquid Sigma-Aldrich
GHS Hazard Classification Not Classified PubChem[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Methyl
11,14,17-eicosatrienoate. This procedure is based on general best practices for laboratory
chemical waste management and should be adapted to comply with your institution's specific
policies and local regulations.

1. Waste ldentification and Segregation:

o Treat as Chemical Waste: Due to its organic nature and use in a laboratory setting, Methyl
11,14,17-eicosatrienoate should be disposed of as chemical waste, not poured down the
drain or placed in regular trash.

e Segregate from Incompatible Materials: While specific incompatibility data is not available,
as a general precaution, do not mix this compound with strong oxidizing agents, acids, or
bases in the same waste container.

2. Waste Collection and Containerization:

o Use a Designated Waste Container: Collect waste Methyl 11,14,17-eicosatrienoate in a
clearly labeled, non-reactive container with a secure screw-top cap. A high-density
polyethylene (HDPE) or glass container is recommended.
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e Label the Container: The label should clearly state "Waste Methyl 11,14,17-
eicosatrienoate” and include the approximate concentration and volume. Also, include any
other components present in the waste solution.

o Keep the Container Closed: The waste container should be kept tightly closed when not in
use to prevent the release of vapors.

3. Storage of Waste:

o Store in a Designated Area: Store the waste container in a designated satellite accumulation
area or a central hazardous waste storage facility, as directed by your institution's
Environmental Health and Safety (EHS) department.

e Secondary Containment: It is good practice to store the waste container within a secondary
containment vessel to prevent the spread of material in case of a leak.

4. Arrange for Pickup and Disposal:

» Contact EHS: Follow your institution's established procedures for requesting a chemical
waste pickup. This is typically managed by the EHS department.

e Provide Necessary Information: Be prepared to provide the EHS department with the full
chemical name, quantity, and any other relevant information about the waste.

Experimental Workflow for Disposal
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Caption: Disposal workflow for Methyl 11,14,17-eicosatrienoate.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific chemical hygiene plan and waste disposal procedures, and refer to any available
Safety Data Sheets for the most accurate and comprehensive information. Local, state, and
federal regulations regarding chemical waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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